Cas no 225517-21-5 (Carbamic acid, [(1S)-1-[1,1'-biphenyl]-4-yl-3-diazo-2-oxopropyl]-,1,1-dimethylethyl ester)

Carbamic acid, [(1S)-1-[1,1'-biphenyl]-4-yl-3-diazo-2-oxopropyl]-,1,1-dimethylethyl ester structure
225517-21-5 structure
Product Name:Carbamic acid, [(1S)-1-[1,1'-biphenyl]-4-yl-3-diazo-2-oxopropyl]-,1,1-dimethylethyl ester
CAS No:225517-21-5
MF:C13H15NO6S
MW:313.3263027668
CID:1410796
PubChem ID:257095
Update Time:2025-04-20

Carbamic acid, [(1S)-1-[1,1'-biphenyl]-4-yl-3-diazo-2-oxopropyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(1S)-1-[1,1'-biphenyl]-4-yl-3-diazo-2-oxopropyl]-,1,1-dimethylethyl ester
    • SCHEMBL7824315
    • 225517-21-5
    • CHEMBL1253921
    • NSC-85010
    • NCI60_041863
    • NCIStruc2_001456
    • NCI85010
    • CCG-36545
    • AKOS024333507
    • NCGC00096995-01
    • NSC85010
    • NCGC00013885
    • 1-(phenylsulfonyl)-4,4-piperidinedicarboxylic acid
    • NCGC00013885-02
    • NCIStruc1_001418
    • DA-43180
    • Inchi: 1S/C13H15NO6S/c15-11(16)13(12(17)18)6-8-14(9-7-13)21(19,20)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)(H,17,18)
    • InChI Key: IJLRCNPDSMJGPV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1CCC(C(=O)O)(C(=O)O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 351.15843
  • Monoisotopic Mass: 313.06200837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 91.8
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